Cas no 2640954-83-0 (N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640954-83-0
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 5318016
• PubChem ID: 155799104
• Update Time: 2025-07-01

N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• F6789-1471
• AKOS040730179
• 2640954-83-0
• N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C15H14N4O2/c1-10-9-19-14(16-10)7-6-13(18-19)15(20)17-11-4-3-5-12(8-11)21-2/h3-9H,1-2H3,(H,17,20)
• InChI Key： IUKFRTAQOUDCAU-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1N=C(C(NC1=CC=CC(OC)=C1)=O)C=C2

Computed Properties

• Exact Mass: 282.11167570g/mol
• Monoisotopic Mass: 282.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.75±0.70(Predicted)

Additional information on N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide: A Comprehensive Overview

The compound CAS No 2640954-83-0, also known as N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of imidazopyridazines, which are known for their unique structural properties and versatile chemical reactivity. The presence of the methoxy group at the 3-position of the phenyl ring and the methyl substitution on the imidazo[1,2-b]pyridazine moiety introduces interesting electronic and steric effects, making this compound a valuable subject for further investigation.

Recent studies have highlighted the importance of imidazopyridazines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide structure has been shown to exhibit promising activity in preclinical models, suggesting its potential role in treating various diseases, including cancer and inflammatory disorders. Researchers have also explored its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.

The synthesis of CAS No 2640954-83-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo[1,2-b]pyridazine core through cyclization reactions and subsequent functionalization to introduce the methoxyphenyl and methyl substituents. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide exhibits a melting point in the range of 180-190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate, making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a structural standpoint, the compound's aromaticity plays a crucial role in its electronic properties. The conjugated system within the imidazo[1,2-b]pyridazine ring enhances its stability and reactivity towards electrophilic substitution reactions. The methoxy group at the phenyl ring introduces electron-donating effects, which can influence both the compound's reactivity and its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of CAS No 2640954-83-0 with various biological macromolecules such as proteins and nucleic acids. These studies have provided valuable insights into its binding affinity and selectivity towards specific targets, paving the way for its application in drug design.

In conclusion, N-(3-Methoxyphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, or CAS No 2640954-83-0, represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key molecule for future scientific exploration and potential therapeutic development.